molecular formula C16H16Fe B11722426 Bis(cyclooctatetraene)iron(0)

Bis(cyclooctatetraene)iron(0)

Cat. No.: B11722426
M. Wt: 264.14 g/mol
InChI Key: MXSLSXKBFNCQNV-UHFFFAOYSA-N
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Description

Bis(cycloocta-1,3,5,7-tetraene) iron: is an organoiron compound with the chemical formula Fe(C₈H₈)₂. It is an air-sensitive black solid that is soluble in diethyl ether and aromatic solvents. This compound is known for its unique structure, where iron is sandwiched between two cycloocta-1,3,5,7-tetraene rings.

Preparation Methods

Synthetic Routes and Reaction Conditions:

The laboratory synthesis of bis(cycloocta-1,3,5,7-tetraene) iron involves the reduction of ferric acetylacetonate by triethylaluminium in the presence of cycloocta-1,3,5,7-tetraene. The reaction can be represented as follows :

Properties

Molecular Formula

C16H16Fe

Molecular Weight

264.14 g/mol

IUPAC Name

cyclooctatetraene;iron

InChI

InChI=1S/2C8H8.Fe/c2*1-2-4-6-8-7-5-3-1;/h2*1-8H;

InChI Key

MXSLSXKBFNCQNV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=CC=CC=C1.C1=CC=CC=CC=C1.[Fe]

Origin of Product

United States

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